Magnesium nitrate hexahydrate

• CAS No.: 13446-18-9
• Molecular Formula: H3MgNO4
• Molecular Weight: 105.33 g/mol
• IUPAC Name: magnesium;dinitrate;hexahydrate
• InChI: InChI=1S/Mg.HNO3.H2O/c;2-1(3)4;/h;(H,2,3,4);1H2
• InChI Key: QYYOLMTYXAKEDQ-UHFFFAOYSA-N
• SMILES: [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].O.O.O.O.O.O.[Mg+2]
• Canonical SMILES: [N+](=O)(O)[O-].O.[Mg]
• Pictograms: Oxidizer

Description

Contextual Significance in Contemporary Chemical Science

Magnesium nitrate (B79036) hexahydrate, with the chemical formula Mg(NO₃)₂·6H₂O, is a hydrated salt that holds a significant position in modern chemical research. ontosight.aifortunebusinessinsights.com It is a white, crystalline solid that is highly soluble in water and to a lesser extent, in ethanol. ontosight.aiwikipedia.org This high solubility is a key factor in its widespread use in various chemical applications. fortunebusinessinsights.comamericanelements.com The compound is an inorganic salt composed of a magnesium cation (Mg²⁺) and two nitrate anions (NO₃⁻), with six molecules of water of hydration. wikipedia.orgturito.com

In contemporary chemical science, magnesium nitrate hexahydrate is recognized for its role as a versatile precursor and reagent. It serves as a source of magnesium ions in the synthesis of advanced materials. merckmillipore.com Its utility extends to the preparation of catalysts, where it can act as a support or precursor for catalytically active species. fortunebusinessinsights.com Furthermore, its properties as a dehydrating agent are leveraged in specific chemical reactions. wikipedia.org The study of its thermal decomposition is also of academic interest as it leads to the formation of magnesium oxide, a material with its own extensive applications. researchgate.netresearcher.life

Scope and Objectives of Academic Inquiry on this compound

Academic inquiry into this compound is multifaceted, with research objectives spanning various domains of chemistry and materials science. A primary area of investigation is its application in the synthesis of novel materials. Researchers explore its use as a starting material for creating magnesium-containing compounds such as magnesium oxide (MgO) nanoparticles and layered double hydroxides (LDHs). merckmillipore.comresearcher.liferesearchgate.net The controlled synthesis of these materials with specific properties is a key objective, driven by their potential applications in catalysis, adsorption, and nanotechnology.

Another significant focus of academic study is the thermal behavior of this compound. researchgate.netresearcher.life Detailed investigations into its thermal decomposition pathways, including the intermediate hydrates formed and the final products, are crucial for its application in high-temperature processes and for the resource utilization of magnesium-containing waste. researchgate.netresearcher.lifeiaea.org

Furthermore, the role of this compound in the development of phase change materials (PCMs) for thermal energy storage is an active area of research. merckmillipore.comoregonstate.edu Studies aim to understand and enhance its thermal properties, such as latent heat of fusion, and to develop eutectic mixtures with other compounds to optimize its performance for various thermal energy storage applications. researcher.life The fundamental understanding of its crystal structure and its behavior in aqueous solutions are also subjects of ongoing academic inquiry, providing a molecular-level picture of its properties. rsc.orgmaterialsproject.org

Chemical and Physical Properties

This compound is a colorless and odorless crystalline solid. nih.gov It is known to be deliquescent, readily absorbing moisture from the air to form the hexahydrate. wikipedia.orgnih.gov

Property	Value
Molecular Formula	Mg(NO₃)₂·6H₂O
Molar Mass	256.41 g/mol ontosight.aiwikipedia.org
Melting Point	89 °C americanelements.comchemicalbook.com
Boiling Point	330 °C (decomposes) americanelements.com
Density	1.46 g/cm³ americanelements.com
Solubility in Water	71 g/100 mL (25 °C) wikipedia.org
Crystal Structure	Monoclinic worldscientific.com

Synthesis and Reactions

Commercially, magnesium nitrate is produced through the reaction of nitric acid with various magnesium salts. wikipedia.org A common laboratory and industrial synthesis involves the reaction of magnesium oxide or magnesium hydroxide (B78521) with nitric acid: fortunebusinessinsights.comgoogle.com

MgO + 2HNO₃ + 5H₂O → Mg(NO₃)₂·6H₂O Mg(OH)₂ + 2HNO₃ + 4H₂O → Mg(NO₃)₂·6H₂O

The resulting solution is then concentrated and cooled to allow for the crystallization of this compound. fortunebusinessinsights.com

Upon heating, this compound does not simply dehydrate but undergoes decomposition. wikipedia.org The thermal decomposition is a multi-step process involving dehydration to lower hydrates, such as the dihydrate, followed by denitration at higher temperatures to yield magnesium oxide, nitrogen oxides, and oxygen. researchgate.netresearcher.life

2Mg(NO₃)₂·6H₂O(s) → 2MgO(s) + 4NO₂(g) + O₂(g) + 12H₂O(g)

It also reacts with alkali metal hydroxides, like sodium hydroxide, in a precipitation reaction to form magnesium hydroxide. wikipedia.org

Mg(NO₃)₂(aq) + 2NaOH(aq) → Mg(OH)₂(s) + 2NaNO₃(aq)

Applications in Chemical Research

The utility of this compound in chemical research is diverse. It is a key ingredient in the synthesis of various advanced materials.

Precursor for Nanomaterials

This compound is frequently used as a precursor for the synthesis of magnesium oxide (MgO) nanoparticles. researcher.liferesearchgate.net These nanoparticles can be prepared through methods like thermal plasma synthesis, where the hexahydrate is decomposed to form MgO nanopowder. researchgate.net It is also employed in the sol-gel synthesis of doped and composite nanoparticles, such as Mg₁₋ₓNiₓO and MgO-CuO nanocomposites. researcher.lifevt.edu

Synthesis of Layered Double Hydroxides

In the field of materials chemistry, it serves as a magnesium source for the preparation of Mg-Al layered double hydroxides (LDHs). merckmillipore.com These materials, with their layered structure, are investigated for applications in areas such as micro solid-phase extraction. merckmillipore.com

Phase Change Materials for Thermal Energy Storage

Research into thermal energy storage has identified this compound as a promising phase change material (PCM). merckmillipore.comoregonstate.edu Its ability to store and release a significant amount of latent heat during its phase transition is a key property. oregonstate.edu Studies have also explored its use in eutectic mixtures, for instance with glutaric acid, to enhance its thermal energy storage capacity and stability. researcher.life

Synthesis and Fabrication Methodologies for Magnesium Nitrate Hexahydrate and Derived Materials

Established Synthesis Pathways and Process Optimization

The production of magnesium nitrate (B79036) hexahydrate is primarily based on the neutralization reaction between a magnesium source and nitric acid. The choice of the magnesium precursor and the optimization of reaction conditions are crucial for achieving high purity and yield.

The most common laboratory and industrial synthesis of magnesium nitrate hexahydrate involves the reaction of nitric acid with various magnesium salts. wikipedia.org The selection of the magnesium source often depends on factors such as cost, purity, and reactivity.

Reaction with Magnesium Oxide: A widely used method involves the reaction of magnesium oxide (MgO) with nitric acid (HNO₃). echemi.comquora.comsxleixinchem.com This is a typical acid-base neutralization reaction that produces an aqueous solution of magnesium nitrate. echemi.comquora.comquora.com The subsequent evaporation of water and cooling of the solution leads to the crystallization of this compound. epo.org The chemical equation for this reaction is: MgO + 2HNO₃ + 5H₂O → Mg(NO₃)₂·6H₂O google.com

Reaction with Magnesium Hydroxide (B78521): Magnesium hydroxide (Mg(OH)₂) serves as another effective precursor for the synthesis of this compound. sxleixinchem.comquora.comchemequations.comechemi.com The neutralization reaction with nitric acid yields magnesium nitrate and water. quora.comchemequations.comechemi.com The balanced chemical equation is: Mg(OH)₂ + 2HNO₃ → Mg(NO₃)₂ + 2H₂O chemequations.comgoogle.com

Precursor	Reactant	Chemical Equation	Key Observations
Magnesium Oxide (MgO)	Nitric Acid (HNO₃)	MgO + 2HNO₃ → Mg(NO₃)₂ + H₂O	Exothermic reaction. nitratechem.com
Magnesium Carbonate (MgCO₃)	Nitric Acid (HNO₃)	MgCO₃ + 2HNO₃ → Mg(NO₃)₂ + H₂O + CO₂	Effervescence due to CO₂ evolution. quora.comnitratechem.com
Magnesium Hydroxide (Mg(OH)₂)	Nitric Acid (HNO₃)	Mg(OH)₂ + 2HNO₃ → Mg(NO₃)₂ + 2H₂O	Standard acid-base neutralization. quora.comchemequations.com

This process typically involves the following steps:

Suspending magnesium oxide in molten this compound at a temperature above 90°C. epo.orggoogle.comgoogleapis.com

Adding a nitric acid solution to the suspension while stirring, leading to the formation of more this compound. epo.orggoogle.comgoogle.com

Filtering the liquid reaction mixture to obtain a clear filtrate of this compound. epo.orggoogle.comgoogle.com

A portion of the filtrate is discharged as the final product, while the remainder is recycled as the liquid medium for subsequent reactions. epo.orggoogle.comgoogle.com

This method offers several advantages over traditional processes. By using molten this compound as the reaction medium, the process can handle technical-grade magnesium oxide with a significant amount of impurities. google.com The controlled addition of nitric acid, often to maintain a specific pH range (e.g., 5.2-5.8), helps in minimizing the dissolution of impurities and results in a purer product. googleapis.com Furthermore, this process can be optimized to ensure that the water introduced with the nitric acid and formed during the reaction is incorporated as water of crystallization in the final product, thereby reducing the need for a separate evaporation step. google.comgoogleapis.com

Parameter	Optimized Range/Condition	Rationale
Reaction Temperature	> 90°C	To maintain the this compound in a molten state. epo.orggoogle.comgoogleapis.com
Magnesium Oxide Concentration	5-25 wt.% in the suspension	To manage the viscosity of the suspension. google.comgoogleapis.com
Nitric Acid Concentration	~53-58 wt.%	To balance the water content for the formation of the hexahydrate form. googleapis.com
Final pH	5.2-5.8	To minimize the dissolution of impurities. googleapis.com

Advanced Fabrication Techniques for this compound-Derived Materials

This compound is not only an important compound in its own right but also serves as a crucial precursor for the synthesis of various advanced materials. Its high solubility in water and ethanol, and its decomposition to magnesium oxide upon heating, make it a versatile starting material. wikipedia.org

The sol-gel method is a versatile technique for synthesizing a wide range of materials, particularly metal oxides, with controlled purity, particle size, and morphology. This compound is frequently used as a magnesium source in sol-gel processes to produce magnesium oxide (MgO) nanoparticles. nanoscalereports.commkjc.inresearchgate.netijpsr.com

The general procedure involves:

Dissolving this compound in a solvent, often water or ethanol. mkjc.inmeixi-mgo.com

Adding a complexing or gelating agent, such as citric acid, malic acid, or oxalic acid. mkjc.inmeixi-mgo.com

The solution is stirred, and the solvent is evaporated to form a gel. meixi-mgo.com

The resulting gel is dried and then calcined at elevated temperatures to yield magnesium oxide nanoparticles. meixi-mgo.com

The properties of the resulting MgO nanoparticles, such as crystal size and structure, can be tailored by controlling parameters like the type of complexing agent, the pH of the solution, and the calcination temperature. nanoscalereports.commeixi-mgo.com For instance, the use of different complexing agents like malic acid, citric acid, and ammonium (B1175870) citrate (B86180) can influence the self-propagating combustion temperature during calcination. meixi-mgo.com

Controlled precipitation and crystallization are fundamental techniques for producing high-purity crystalline materials with a desired particle size distribution. In the context of this compound, these methods are employed to recover the salt from the reaction solution and to synthesize derived materials like magnesium hydroxide.

The formation of this compound crystals from an aqueous solution is influenced by factors such as concentration and temperature. nitratechem.com By carefully controlling the evaporation of water to achieve a supersaturated solution and then managing the cooling rate, the size and quality of the resulting crystals can be controlled. nitratechem.com A slow cooling rate generally favors the formation of larger and more perfect crystals. nitratechem.com

This compound is also a common starting material in the co-precipitation synthesis of other magnesium compounds. For example, magnesium hydroxide (Mg(OH)₂) nanoparticles can be synthesized by adding a precipitating agent, such as sodium hydroxide (NaOH) or ammonia (B1221849), to a solution of this compound. auspublishers.com.auresearchgate.net The resulting precipitate of magnesium hydroxide can then be filtered, washed, and, if desired, calcined to produce magnesium oxide. auspublishers.com.au

This compound plays a significant role as a precursor in the synthesis of composite materials. Its properties are leveraged to introduce magnesium into the final composite structure.

One notable application is in the synthesis of composite solid electrolytes. For example, it has been used in the sol-gel synthesis of (1-x)MgSO₄:Mg(NO₃)₂ – xAl₂O₃ composite solid electrolytes. iieta.org In this process, the decomposition of magnesium nitrate and magnesium sulfate (B86663) at high temperatures leads to the formation of a new MgO phase, which influences the ionic conductivity of the composite material. iieta.org

Furthermore, this compound is a key component in the synthesis of layered double hydroxides (LDHs). sigmaaldrich.com Mg-Al LDHs, for instance, can be synthesized via a co-precipitation method where a mixed aqueous solution of this compound and aluminum nitrate nonahydrate is used. acs.org These LDH materials have applications in areas such as drug delivery, where they can be used to intercalate therapeutic agents. acs.org

Crystallographic and Solution Phase Structural Investigations of Magnesium Nitrate Hexahydrate

Crystalline Structure Elucidation

The arrangement of ions and water molecules in the solid state of magnesium nitrate (B79036) hexahydrate has been precisely determined using diffraction techniques. These methods provide a three-dimensional map of the atomic positions within the crystal lattice.

Neutron diffraction is a powerful technique for accurately locating the positions of hydrogen atoms, which is particularly important in hydrated crystals. A study of the low-temperature α-phase of magnesium nitrate hexahydrate at 173 K using neutron single-crystal diffraction confirmed its monoclinic crystal system. capes.gov.br The analysis yielded the following lattice constants:

a = 6.190(2) Å

b = 12.614(4) Å

c = 6.56(1) Å

β = 93.72(1)° capes.gov.br

These findings provide a precise structural model for this specific crystalline phase of the compound. capes.gov.br

X-ray diffraction has been extensively used to study the crystalline structure of this compound, Mg(NO₃)₂·6H₂O. rsc.orgcdnsciencepub.comiaea.org In the solid state, the magnesium ion is coordinated by six water molecules, forming a hexahydrated magnesium complex, [Mg(H₂O)₆]²⁺. rsc.orgwikipedia.org This cationic complex and the nitrate anions (NO₃⁻) constitute the crystal lattice. rsc.org The structure is characterized as a solvent-shared ion pair (SIP), where the water molecules of hydration separate the magnesium and nitrate ions. rsc.org

The crystalline form is a white, hygroscopic solid. wikipedia.orgfuncmater.com Upon standing in the air, the anhydrous form of magnesium nitrate readily absorbs moisture to form the hexahydrate. wikipedia.orgfuncmater.com The properties of the crystalline solid are summarized in the table below.

Property	Value
Chemical Formula	Mg(NO₃)₂·6H₂O
Molar Mass	256.41 g/mol wikipedia.orgfuncmater.com
Appearance	White crystalline solid wikipedia.orgfuncmater.com
Density	1.464 g/cm³ wikipedia.orgfuncmater.com
Melting Point	88.9 °C wikipedia.orgfuncmater.com
Crystal System	Monoclinic capes.gov.br
Space Group	P2₁/c capes.gov.br

Solution-Phase Chemistry and Hydration Structures

In aqueous solutions, the interactions between magnesium ions, nitrate ions, and water molecules are complex and concentration-dependent. Spectroscopic and diffraction techniques have been instrumental in characterizing the species present in solution.

In dilute aqueous solutions, the magnesium ion exists as a distinct hexahydrated octahedron, [Mg(H₂O)₆]²⁺. rsc.org The Mg²⁺–O(W) hydration distance is consistently 2.10 Å, regardless of the concentration. rsc.org The nitrate ion (NO₃⁻) is also hydrated, with approximately six water molecules in its nearest neighbor hydration layer, at distances of 3.4 and 3.7 Å. rsc.org

As the concentration of magnesium nitrate increases, the water molecules in the outer hydration layers of the nitrate ion are progressively lost. rsc.org This leads to a breakdown of the well-defined [Mg(H₂O)₆]²⁺ octahedral structure and facilitates closer association between the magnesium and nitrate ions. rsc.org At very high concentrations, this can result in the formation of more complex structures, including three-ion clusters and even chain-like or linear ion clusters. rsc.org

A key area of investigation in magnesium nitrate solutions is the nature of ion pairing between the hydrated magnesium cation and the nitrate anion. Two primary types of ion pairs are considered:

Solvent-Shared Ion Pairs (SIPs): In this configuration, one or more water molecules remain between the magnesium and nitrate ions. rsc.orgresearchgate.net

Contact Ion Pairs (CIPs): Here, the nitrate ion directly displaces a water molecule from the first hydration shell of the magnesium ion, forming a direct bond. rsc.orgresearchgate.net

In the crystal structure of this compound, the ions exist as solvent-shared ion pairs. rsc.org In dilute solutions (when the water-to-salt ratio is high), SIPs or freely hydrated ions are the predominant species. rsc.org However, as the concentration increases, the formation of contact ion pairs becomes more favorable. rsc.org Specifically, when the water-to-salt ratio decreases, nitrate ions can penetrate the first hydration layer of the magnesium ion to form a monodentate contact ion pair, [Mg(H₂O)₅NO₃]⁺. rsc.org Further increases in concentration can lead to the formation of triple-ion clusters such as [Mg(H₂O)₄(NO₃)₂]. rsc.org The propensity for Mg²⁺ to form contact ion pairs is considered to be less than that of larger divalent cations like Ca²⁺ and Sr²⁺, due to the strong hydration of the smaller, more charge-dense magnesium ion. researchgate.netrsc.orgsemanticscholar.org

Raman spectroscopy has proven to be a particularly sensitive tool for probing the various ionic and molecular species in magnesium nitrate solutions. rsc.orgresearchgate.netpku.edu.cnresearchgate.net By analyzing the vibrational modes of the nitrate ion and the O-H stretching of water molecules, researchers can deduce the extent of ion pairing and hydration. researchgate.netpku.edu.cn

Studies have shown that in the NO₃⁻ symmetric stretching region of the Raman spectrum, both contact ion pairs and solvent-separated ion pairs can be identified across a wide concentration range (0.23-4.86 mol·kg⁻¹). researchgate.net The analysis of the O-H stretching region reveals that at lower concentrations, the number of water molecules in the anion's first hydration shell changes linearly, but this relationship deviates at higher concentrations (>2.3 mol·kg⁻¹), indicating the formation of contact ion pairs. researchgate.net Some studies suggest that contact ion pairs begin to form when the water-to-salt ratio falls below six. datapdf.com These spectroscopic findings are consistent with results from X-ray diffraction, which also point to the formation of direct contact between Mg²⁺ and NO₃⁻ in a monodentate fashion as the solution becomes more concentrated. rsc.org

Molecular-Level Structural Dynamics

Investigations into the molecular-level structural dynamics of this compound, Mg(NO₃)₂·6H₂O, reveal a complex interplay of ionic and molecular motions in both the crystalline solid and aqueous solution phases. These dynamics are crucial for understanding the material's physical and chemical properties. Spectroscopic and diffraction techniques have been instrumental in elucidating the vibrational modes, rotational motions, and associative behaviors of the constituent ions and water molecules.

In the crystalline state, the [Mg(H₂O)₆]²⁺ cation forms a distorted octahedron. cdnsciencepub.com X-ray diffraction studies have determined the Mg-OH₂ bond distances to be 2.053 Å, 2.061 Å, and 2.063 Å, with H₂O-Mg-OH₂ angles of 90.4°, 90.7°, and 91.3°, indicating a slight deviation from perfect octahedral symmetry. cdnsciencepub.com The nitrate ion is also distorted, with N-O bond lengths of 1.20 Å, 1.25 Å, and 1.26 Å. cdnsciencepub.com Neutron diffraction studies at 173 K confirmed the monoclinic space group P2₁/c, with lattice constants a = 6.190(2) Å, b = 12.614(4) Å, c = 6.56(1) Å, and β = 93.72(1)°. capes.gov.br

Vibrational spectroscopy, particularly Raman and infrared (IR) spectroscopy, provides detailed insights into the dynamic behavior of the molecular units. cdnsciencepub.com The vibrational modes of the nitrate ion (NO₃⁻) are sensitive to its local environment. In an unperturbed state with D₃h symmetry, the nitrate ion exhibits four vibrational frequencies. datapdf.com However, in the crystal lattice of this compound, interactions with the hydrated magnesium cations and surrounding water molecules lower this symmetry, leading to the splitting of degenerate modes. cdnsciencepub.com For instance, Raman spectra show distinct bands corresponding to the symmetric stretching of the nitrate ion that are assigned to different hydrates, indicating changes in the molecular environment as the water of hydration is removed. cdnsciencepub.com

The dynamics in aqueous solutions of magnesium nitrate are highly dependent on concentration. rsc.orgrsc.org At high dilutions, the magnesium and nitrate ions are fully hydrated, existing as free ions. researchgate.net The magnesium ion is coordinated to six water molecules, forming a stable [Mg(H₂O)₆]²⁺ octahedral complex. rsc.orgrsc.org The hydration of the nitrate ion is more complex, with two distinct hydration modes: a nearest-neighbor hydration shell at a distance of less than 3.9 Å and a next-nearest-neighbor shell between 3.9 Å and 4.3 Å. rsc.orgrsc.orgresearchgate.netnih.gov

As the concentration increases, the dynamic equilibrium shifts from solvent-shared ion pairs (SIPs), where the hydrated cation and anion are separated by water molecules, to contact ion pairs (CIPs), where the ions are in direct contact. rsc.orgrsc.orgresearchgate.net This transition is driven by the reduced availability of water molecules to fully hydrate (B1144303) the ions. rsc.orgrsc.org In concentrated solutions, nitrate ions can displace water molecules from the primary hydration shell of the magnesium ion, forming species such as [Mg(H₂O)₅(NO₃)]⁺ in a monodentate fashion. rsc.orgrsc.orgresearchgate.netnih.gov At even higher concentrations, further replacement of water molecules can lead to the formation of three-ion clusters and more complex ionic associations. rsc.orgrsc.orgresearchgate.netnih.gov

The table below summarizes key vibrational frequencies observed for this compound and related species from various spectroscopic studies.

Vibrational Mode	**Frequency (cm⁻¹) **	Technique	Notes
O-H Stretching	3400	FTIR	Characteristic of water of hydration. researchgate.net
N=O Bending	1550	FTIR	Attributed to the nitrate ion. researchgate.net
N-O Stretching / N=O Bending	1300	FTIR	A mixed vibrational mode of the nitrate ion. researchgate.net
NO₃⁻ Symmetric Stretch	1060, 1050, 1071	Raman	Bands assigned to hexahydrate, tetrahydrate, and dihydrate forms, respectively. cdnsciencepub.com
NO₃⁻	819	FTIR	Sharp peak characteristic of the nitrate ion. researchgate.net
Mg-OH₂ Vibrations	362, 350, 340	Raman	Frequencies for hexahydrate, tetrahydrate, and dihydrate, respectively. cdnsciencepub.com

The following table presents structural data for the coordination environment of the Mg²⁺ ion in the hexahydrate crystal and in aqueous solution.

Parameter	Value	Phase	Technique
Mg-OH₂ Bond Distance	2.053 Å, 2.061 Å, 2.063 Å	Crystalline	X-ray Diffraction cdnsciencepub.com
H₂O-Mg-OH₂ Bond Angle	90.4°, 90.7°, 91.3°	Crystalline	X-ray Diffraction cdnsciencepub.com
Mg²⁺-O(W) Hydration Distance	2.10 Å	Aqueous Solution	X-ray Diffraction rsc.org
N-O Bond Length	1.20 Å, 1.25 Å, 1.26 Å	Crystalline	X-ray Diffraction cdnsciencepub.com

Thermodynamic and Thermal Decomposition Studies of Magnesium Nitrate Hexahydrate

Multistep Thermal Decomposition Mechanisms

The thermal decomposition of magnesium nitrate (B79036) hexahydrate is an endothermic process that occurs in several distinct steps, primarily involving dehydration, denitration, and hydrolysis. researchgate.netresearcher.lifenih.gov These stages have been elucidated through techniques such as Thermogravimetry-Mass Spectrometry (TG-MS) and Differential Scanning Calorimetry (DSC). researchgate.netresearcher.lifenih.gov

The initial stages of heating magnesium nitrate hexahydrate are characterized by the loss of its water of crystallization. researchgate.nettandfonline.com This dehydration is not a single-step event but a sequential process involving the formation of lower hydrates. researchgate.nettandfonline.com

Upon heating, the hexahydrate first melts into a solution. mater-rep.comquora.com As the temperature increases and water is lost from this solution, magnesium nitrate dihydrate (Mg(NO₃)₂·2H₂O) precipitates. mater-rep.comquora.com This solid dihydrate then melts at approximately 130°C. quora.com Further heating leads to the loss of the remaining two water molecules, resulting in the formation of anhydrous magnesium nitrate (Mg(NO₃)₂). researchgate.nettandfonline.commater-rep.com This two-stage dehydration process is characterized by the evolution of H₂O. researchgate.netresearcher.lifenih.gov Studies indicate that complete dehydration to anhydrous magnesium nitrate occurs at temperatures above 168°C in a standard state. mater-rep.comquora.com

The dehydration process can be summarized by the following reactions:

Mg(NO₃)₂·6H₂O(s) → Mg(NO₃)₂·2H₂O(s) + 4H₂O(g)

Mg(NO₃)₂·2H₂O(s) → Mg(NO₃)₂(s) + 2H₂O(g)

Table 1: Dehydration Stages of this compound

Stage	Initial Compound	Intermediate/Final Product	Key Observations
Melting & Initial Dehydration	This compound	Magnesium Nitrate Dihydrate	The hexahydrate melts, followed by precipitation of the dihydrate from the solution as water is lost. mater-rep.comquora.com

Following the complete dehydration of the salt, the anhydrous magnesium nitrate undergoes denitration at higher temperatures. researchgate.nettandfonline.com This stage involves the decomposition of the nitrate ions, leading to the formation of solid magnesium oxide (MgO) and the release of gaseous nitrogen oxides (primarily nitrogen dioxide, NO₂) and oxygen (O₂). researchgate.netnih.govwikipedia.orgquora.com This decomposition is a key step in processes aimed at producing magnesium oxide from magnesium nitrate. researchgate.net

The simultaneous evolution of NO₂ and O₂ is a characteristic feature of this final decomposition step. researchgate.netresearcher.lifenih.govtandfonline.com

In scenarios where water vapor is present during the decomposition, particularly at elevated temperatures, high-temperature hydrolysis can occur concurrently with dehydration and denitration. iaea.orgresearchgate.net This process leads to the formation of basic magnesium nitrate. iaea.org Studies using IR spectroscopy and X-ray diffraction have confirmed the presence of basic magnesium nitrate in the decomposition products at temperatures as low as 160°C. iaea.orgresearchgate.net The formation of these basic salts can occur at temperatures above 120°C, complicating the decomposition pathway. epo.orggoogle.com

Kinetics of Thermal Decomposition

The complex and multistep nature of the thermal decomposition of this compound makes conventional kinetic analysis challenging. researchgate.netnih.govtandfonline.com To accurately determine the kinetic parameters, such as activation energy and the pre-exponential factor, advanced methods are employed.

Isoconversional kinetic analysis is a powerful tool for studying complex solid-state reactions. Methods such as the Friedman method and the master plots method are used to determine the kinetic parameters without assuming a specific reaction model. researchgate.netresearcher.lifenih.govtandfonline.com The Ozawa kinetic equation is another method applied in these studies. researchgate.net

These analyses reveal how the activation energy changes with the extent of conversion, providing insights into the different mechanisms controlling each stage of the decomposition. For instance, a study identified three distinct processes during pyrolysis with different apparent activation energies (E) and pre-exponential factors (A): researchgate.net

Process 1 (Dehydration): E = 80 ± 1 kJ/mol; A = (2.5 ± 0.2)×10⁹ s⁻¹

Process 2 (Dehydration): E = 137 ± 2 kJ/mol; A = (1.5 ± 0.1)×10¹¹ s⁻¹

Process 3 (Denitration): E = 227 ± 4 kJ/mol; A = (8.8 ± 0.2)×10¹⁵ s⁻¹

Table 2: Kinetic Parameters from Isoconversional Analysis

Decomposition Process	Method	Apparent Activation Energy (E)	Pre-exponential Factor (A)	Reaction Mechanism
Process 1	Friedman/Ozawa	80 ± 1 kJ/mol	(2.5 ± 0.2)×10⁹ s⁻¹	Diffusion
Process 2	Friedman/Ozawa	137 ± 2 kJ/mol	(1.5 ± 0.1)×10¹¹ s⁻¹	Order-based
Process 3	Friedman/Ozawa	227 ± 4 kJ/mol	(8.8 ± 0.2)×10¹⁵ s⁻¹	Nucleation and growth

(Data sourced from a study utilizing Friedman and Ozawa methods) researchgate.net

The variation in activation energy across the different stages confirms the multistep nature of the decomposition. jmelts.com

Thermal Energy Storage and Phase Change Material Characteristics

This compound (MNH) is a significant candidate for thermal energy storage (TES) applications, particularly as a phase change material (PCM). Its appeal lies in its high latent heat of fusion and a phase transition temperature suitable for low-to-medium temperature applications, such as solar heating and waste heat recovery. mdpi.comresearchgate.net However, like many salt hydrates, its practical application is hindered by issues such as supercooling and low thermal conductivity, which are subjects of extensive research. mdpi.commdpi.com

Latent Heat Storage Mechanisms and Characterization

The primary mechanism for latent heat storage in MNH is the solid-liquid phase transition. As the material is heated, it absorbs a significant amount of energy at a nearly constant temperature to break down its crystalline structure and transform into a liquid state. This stored energy, known as the latent heat of fusion, is released when the material cools and solidifies.

The thermophysical properties of MNH have been characterized using techniques such as Differential Scanning Calorimetry (DSC). mdpi.comresearchgate.net DSC analysis reveals a congruent melting point at approximately 89-92°C. mdpi.comwikipedia.org Prior to melting, some studies also identify a solid-solid lattice transformation occurring at a lower temperature, around 71-78°C. researchgate.net The latent heat of fusion for MNH is consistently reported in the range of 150 to 162 J/g, which represents a high energy storage density. mdpi.com

The table below summarizes the key thermophysical properties of this compound relevant to its use as a phase change material.

Property	Value	Unit
Melting Point	89 - 92	°C
Latent Heat of Fusion	151 - 162	J/g
Specific Heat Capacity (Solid, at 20°C)	~1.6	J/(g·K)
Specific Heat Capacity (Liquid, at 120°C)	~4.1	J/(g·K)
Density (Hexahydrate)	~1.464	g/cm³

Note: The specific heat capacity of MNH increases with temperature. mdpi.com

Mitigation Strategies for Supercooling Phenomena

A major challenge for the practical application of MNH as a PCM is its tendency to supercool. Supercooling is a phenomenon where the material remains in a liquid state even when cooled below its freezing point, delaying the release of stored latent heat. This can negatively impact the reliability and efficiency of the thermal energy storage system. Research has focused on two primary strategies to mitigate supercooling: the addition of nucleating agents and the incorporation of carbon-based additives.

Nucleating agents provide sites for crystal formation to begin, thereby reducing the degree of supercooling. The effectiveness of a nucleating agent often depends on its crystallographic similarity to the PCM.

Magnesium Hydroxide (B78521) (Mg(OH)₂): Studies have shown that magnesium hydroxide is a highly effective nucleating agent for MNH. Its addition can reduce the supercooling of pure MNH by approximately 90%. mdpi.com The structural compatibility between Mg(OH)₂ and the MNH crystal lattice is believed to facilitate the nucleation process.

Magnesium Sulfate (B86663) Heptahydrate (MgSO₄·7H₂O): Isomorphic additives, which have a similar crystal structure to the PCM, are often effective nucleating agents. Freezing experiments have demonstrated that the addition of small quantities, such as 0.5 wt%, of sulfate hydrates can significantly inhibit the supercooling of MNH. mdpi.com

Carbon-based additives are investigated not only for their ability to reduce supercooling but also to enhance the typically low thermal conductivity of salt hydrate (B1144303) PCMs. Improved thermal conductivity allows for faster charging and discharging of the thermal energy storage system.

Graphene and Expanded Graphite (B72142) (EG): The addition of graphene and graphite has proven to be highly effective in suppressing supercooling in MNH, with studies showing a reduction in the supercooling degree from around 30 K down to as low as 2.2 K. researchgate.net Furthermore, these additives significantly enhance thermal conductivity. The addition of 3 wt% graphite or 3 wt% graphene can increase the thermal conductivity by 9% and 15%, respectively. researchgate.net Mixing MNH with EG can also create shape-stabilized composites that prevent leakage of the molten salt. researchgate.netresearchgate.net

Carbon Spheres and Carbon Nanotubes (CNTs): Other forms of carbon have also been studied. Adding 0.5 wt% of carbon spheres was found to double the thermal conductivity of MNH while also reducing the supercooling effect. mdpi.com Similarly, multi-walled carbon nanotubes (MWCNTs) at a loading of 0.5 wt% increased thermal conductivity by 82.5%. mdpi.com These materials provide nucleation sites and form a thermally conductive network within the PCM matrix.

Eutectic Systems for Tuned Phase Transition Temperatures

To meet the requirements of different thermal applications, the phase transition temperature of MNH can be adjusted by forming eutectic mixtures with other salts or with water. A eutectic system is a mixture of components that melts and solidifies at a single, distinct temperature that is lower than the melting points of the individual components.

Magnesium Nitrate/Water System: The phase diagram of the Mg(NO₃)₂–H₂O system shows that the melting point can be depressed by altering the water content, allowing for a range of phase transition temperatures below the 89°C melting point of the pure hexahydrate. acs.org

This compound-Lithium Nitrate Eutectic: A eutectic mixture of MNH and lithium nitrate (LiNO₃) has been developed to lower the phase change temperature. Research indicates that a mixture with a mass ratio of approximately 85:15 (MNH:LiNO₃) forms a eutectic with a melting point of about 72.5°C. cip.com.cncip.com.cn This eutectic composition exhibits a high latent heat of fusion of 193.7 kJ/kg and a very low degree of supercooling (less than 1.5°C). cip.com.cncip.com.cn

This compound-Magnesium Chloride Hexahydrate Eutectic: The addition of magnesium chloride hexahydrate (MgCl₂·6H₂O) to MNH is another effective way to tune the melting point. Adding 5–10 wt% of MgCl₂·6H₂O can lower the melting point to around 80°C, while further increasing the proportion can reduce it to approximately 60°C. researchgate.net This eutectic system maintains a good heat of fusion of about 150 kJ/kg and has been shown to be stable over many thermal cycles. researchgate.netresearchgate.net

Cyclic Thermal Performance and Stability of Phase Change Materials

This compound is a promising phase change material (PCM) for thermal energy storage applications due to its favorable melting point and high latent heat of fusion. However, its long-term stability under repeated thermal cycling is a critical factor for practical implementation. Research has focused on evaluating the changes in its thermophysical properties, such as latent heat and melting temperature, after numerous melting and solidification cycles.

One study on a this compound-based PCM demonstrated robust thermal stability, with a performance degradation of only about 1.8% after 800 operational cycles. researchgate.netmdpi.comresearchgate.net This indicates a high potential for longevity in thermal energy storage systems. Another investigation into a composite material made of hydrophilic expanded graphite and this compound also revealed excellent cyclic stability. After 100 cycles, the endothermic enthalpy change of this composite decreased by a mere 0.90%, while the exothermic values saw a slight increase of 3.80%. researchgate.net

Furthermore, mixtures containing this compound have been shown to maintain their thermal properties over an extended number of cycles. A mixture of this compound and magnesium chloride hexahydrate, for instance, retained its original heat of fusion and melting point even after 1000 cycles, showcasing exceptional durability. researchgate.net These findings underscore the reliable and stable thermal performance of this compound and its composites as phase change materials.

Table 1: Cyclic Thermal Stability of this compound-Based PCMs

Material Composition	Number of Cycles	Change in Latent Heat/Enthalpy	Change in Melting Point	Reference
This compound-based PCM	800	~1.8% degradation	Not specified	researchgate.netmdpi.comresearchgate.net
Hydrophilic Expanded Graphite-MNH Composite	100	-0.90% (endothermic), +3.80% (exothermic)	Not specified	researchgate.net
MNH and Magnesium Chloride Hexahydrate Mixture	1000	No change	No change	researchgate.net
This compound	20	No loss in melting enthalpy	Subcooling reduced from 26 to 23 °C	researchgate.net

Enhanced Thermophysical Properties in Nanocomposites

A significant area of research has been the enhancement of the thermophysical properties of this compound through the development of nanocomposites. The primary goal is to improve thermal conductivity, which is inherently low in salt hydrates, to facilitate faster charging and discharging rates in thermal energy storage systems. Various carbon-based nanomaterials and metal oxides have been explored as additives.

The incorporation of expanded graphite has shown considerable promise. A composite of hydrophilic expanded graphite and this compound exhibited a thermal conductivity 5.17 times higher than that of pure this compound. researchgate.net In another study, the addition of 3 mass% of graphene and graphite to this compound resulted in a 15% and 9% increase in thermal conductivity, respectively. researchgate.net

Metal oxide nanoparticles have also been demonstrated to be effective in enhancing thermal properties. Research on this compound-based nanocomposites containing different metal oxides at a concentration of 0.5 wt.% revealed significant improvements in thermal conductivity. researchgate.net Specifically, the addition of TiO₂, ZnO, Fe₂O₃, and SiO₂ led to enhancements of 147.5%, 62.5%, 55%, and 45%, respectively. researchgate.net These nanocomposites not only exhibit improved thermal conductivity but also help in mitigating issues like supercooling while maintaining a high latent heat capacity. researchgate.net

Table 2: Enhancement of Thermophysical Properties in this compound Nanocomposites

Nanomaterial Additive	Concentration (wt.%)	Thermal Conductivity Enhancement	Latent Heat (J/g)	Melting Point (°C)	Reference
Hydrophilic Expanded Graphite	7.29	5.17 times higher than pure MNH	137.28	89.05	researchgate.net
Graphene	3	15%	Not specified	Not specified	researchgate.net
Graphite	3	9%	Not specified	Not specified	researchgate.net
Titanium dioxide (TiO₂)	0.5	147.5%	Maintained	Reduced phase change temperature range	researchgate.net
Zinc oxide (ZnO)	0.5	62.5%	Maintained	Reduced phase change temperature range	researchgate.net
Ferric oxide (Fe₂O₃)	0.5	55%	Maintained	Reduced phase change temperature range	researchgate.net
Silicon dioxide (SiO₂)	0.5	45%	Maintained	Reduced phase change temperature range	researchgate.net

Interactions with Other Compounds during Thermal Processes

This compound has been identified as an effective agent for inhibiting the thermal decomposition of ammonium (B1175870) nitrate. researchgate.neticm.edu.pl This is a crucial aspect in the context of fertilizer safety, as ammonium nitrate can undergo exothermic decomposition that may lead to hazardous situations. The addition of this compound enhances the thermal stability of ammonium nitrate by increasing the onset temperature of its exothermic decomposition and reducing the total amount of heat generated during this process. researchgate.neticm.edu.pl

Studies involving differential thermal analysis of mixtures of ammonium nitrate and this compound at various mass ratios have provided quantitative insights into this stabilizing effect. researchgate.neticm.edu.pl Even at a low concentration, this compound demonstrates a significant influence on the decomposition behavior of ammonium nitrate. As the proportion of this compound in the mixture increases, the thermal stability of ammonium nitrate is further enhanced. This makes this compound a valuable additive in the formulation of safer ammonium nitrate-based fertilizers and other industrial products.

Table 3: Effect of this compound on the Thermal Decomposition of Ammonium Nitrate

AN:MNH Mass Ratio	Onset of Exothermic Decomposition (°C)	Peak Exotherm Temperature (°C)	Heat of Decomposition (J/g)	Reference
Pure AN	Not specified	291.5	Not specified	researchgate.net
49:1	Not specified	286.3	Lower than pure AN	researchgate.net
9:1	Not specified	Not specified	Lower than pure AN	researchgate.neticm.edu.pl
4:1	Not specified	302.9	Lower than pure AN	researchgate.net

Advanced Material Science Applications of Magnesium Nitrate Hexahydrate

Applications in Thermal Energy Storage Systems

Magnesium nitrate (B79036) hexahydrate is extensively investigated as a phase change material (PCM) for thermal energy storage due to its high latent heat of fusion, suitable phase transition temperature, and cost-effectiveness.

Magnesium nitrate hexahydrate is a promising candidate for latent heat storage in applications such as building heating and solar thermal systems. sigmaaldrich.com Its melting point of approximately 89°C makes it well-suited for medium-temperature heat storage. researchgate.net Research has demonstrated its utility in compact thermal storage devices designed to improve the load of heating systems. sigmaaldrich.com

Studies have shown that a this compound-based PCM can have a latent heat of around 151.3 J/g at a melting point of 91.8°C, with a heat storage density of about 420 MJ/m³. sigmaaldrich.com Such a system has shown minimal thermal performance degradation, approximately 1.8%, after 800 operational cycles. sigmaaldrich.com To enhance its properties, various additives have been explored. For instance, the addition of carbon-based nanomaterials can improve thermal conductivity, and nucleating agents like magnesium hydroxide (B78521) can reduce the significant issue of supercooling. sigmaaldrich.com

The table below summarizes the key thermophysical properties of a this compound-based PCM for thermal energy storage.

Property	Value	Reference
Melting Point	91.8 °C	sigmaaldrich.com
Latent Heat of Fusion	151.3 J/g	sigmaaldrich.com
Heat Storage Density	~420 MJ/m³	sigmaaldrich.com
Operating Temperature Range	20–99 °C	sigmaaldrich.com
Thermal Performance Degradation	~1.8% after 800 cycles	sigmaaldrich.com

Information regarding the specific development and application of this compound in materials explicitly defined as "Reactive Phase Change Materials" (RPCM) is limited in the available scientific literature. While it is a well-studied thermochemical storage material and phase change material, its direct role in the context of RPCM development is not extensively documented.

Role in Catalysis and Catalyst Precursor Development

This compound serves as a crucial precursor in the synthesis of various catalytic materials, owing to its ability to yield high-purity metal oxides upon thermal decomposition.

This compound is a key starting material in the synthesis of magnesium oxide (MgO)-based catalysts. mdpi.com A notable application is in the preparation of copper oxide/magnesium oxide (CuO/MgO) nanocomposites. In a typical sol-gel synthesis, this compound and copper(II) nitrate trihydrate are used as precursors. The resulting nanocomposite particles exhibit excellent catalytic activity for various advanced applications. The particle size of these nanocomposites can range from 33.5 to 63.27 nm.

While this compound is established as a precursor for various metal oxide catalysts, specific research detailing its use in the synthesis of platinum on nanographitic flakes is not prominently available in the reviewed literature.

The availability of high-purity grades of this compound, such as ACS grade and purities up to 99.999% (trace metals basis), underscores its importance as a precursor for ultra-high purity compounds in catalysis. spectrumchemical.com This high purity is critical in catalytic applications where trace impurities can poison the catalyst or lead to undesirable side reactions. By using high-purity this compound, researchers and manufacturers can produce catalysts with consistent and reliable performance. Its decomposition yields high-purity magnesium oxide, a widely used catalyst and catalyst support.

Utilization in Functional Materials Synthesis

This compound is a versatile precursor in the synthesis of a variety of advanced functional materials. Its utility extends to the formation of layered double hydroxides (LDHs), which have applications in areas such as catalysis, ion exchange, and drug delivery. For instance, it is used in the synthesis of Mg-Al layered double hydroxides. mdpi.com Furthermore, this compound plays a role in the development of wide bandgap semiconducting magnesium hydrogels, which have shown potential in moisture harvesting and iodine sequestration. sigmaaldrich.com It is also utilized in the synthesis of doped hydroxyapatite, a material with applications in bone regeneration.

Layered Double Hydroxides (LDH) Fabrication

This compound is a fundamental magnesium source for the synthesis of Magnesium-Aluminum Layered Double Hydroxides (Mg-Al LDHs). acs.orgaip.orgacs.org These materials, also known as hydrotalcite-like compounds, consist of positively charged brucite-like layers and an interlayer region containing anions and water molecules. nih.gov The fabrication of LDHs often employs a co-precipitation method where an aqueous solution containing this compound and an aluminum salt (commonly aluminum nitrate nonahydrate) is added to an alkaline solution. acs.orgaip.orgmdpi.com

The synthesis process is carefully controlled to achieve desired properties. aip.org Key parameters such as the molar ratio of Mg²⁺ to Al³⁺, pH of the solution, temperature, and aging time are optimized to tailor the crystallinity, particle size, and purity of the resulting LDH. aip.orgdergipark.org.tr For instance, maintaining a constant pH between 9 and 10 is crucial during the dropwise addition of the metal nitrate solution to precipitate the LDH. acs.org Following precipitation, a hydrothermal treatment step is often applied to improve the crystalline structure of the nanoparticles. mdpi.comdergipark.org.tr The nitrate ions from the precursor salt are often incorporated into the interlayer space of the LDH structure, which is advantageous for applications involving ion exchange, as nitrate has a lower affinity for the LDH interlayer compared to contaminants like carbonate. acs.orgresearchgate.net

Interactive Data Table: Synthesis Parameters for Mg-Al LDH using this compound

Parameter	Value Range	Purpose/Effect	Source(s)
Mg²⁺:Al³⁺ Molar Ratio	2:1 to 4:1	Determines the layer charge density and purity of the LDH phase.	acs.orgdergipark.org.tr
pH	9 - 10.5	Controls the co-precipitation process and influences crystallinity.	acs.orgresearchgate.net
Temperature	Room Temp. to 170°C	Affects reaction kinetics and the final crystalline structure (hydrothermal step).	aip.orgmdpi.com

| Aging/Hydrothermal Time | 18 - 48 hours | Enhances crystallinity and promotes the formation of uniform particles. | acs.orgdergipark.org.tr |

Semiconducting Hydrogels for Specific Adsorption and Resistive Switching

In the field of functional soft materials, this compound is utilized to synthesize multifunctional supramolecular metallohydrogels. acs.orgnih.gov A notable example is the creation of a wide bandgap semiconducting magnesium hydrogel (Mg@TAEA) through the direct mixing of this compound with a low molecular weight gelator, tris(2-aminoethyl)amine. acs.orgnih.gov

This process results in a porous, crystalline material composed of well-oriented, micrometer-sized flakes. acs.orgnih.gov The resulting hydrogel exhibits significant capabilities for specific adsorption, effectively sequestering iodine from solutions and adsorbing carbon dioxide. acs.orgnih.gov Its porous structure and chemical composition make it an efficient host matrix for these applications. acs.orgresearchgate.net

Beyond adsorption, the Mg@TAEA hydrogel demonstrates promising electrical properties. It behaves as a wide bandgap semiconductor (approximately 3.6 eV) and shows potential for use in memory devices. acs.orgnih.gov When integrated into a heterostructure device (e.g., ITO/Mg@TAEA/Ag), it exhibits resistive switching behavior, characterized by a distinct ON/OFF current ratio (Ion/Ioff), which is a key feature for non-volatile memory applications. acs.orgnih.gov The charge transport mechanism in these devices has been identified as being governed by space charge limited conduction (SCLC). acs.orgnih.gov

Interactive Data Table: Properties of Mg@TAEA Semiconducting Hydrogel

Property	Value	Significance	Source(s)
Surface Area	52 m²/g	High surface area facilitates adsorption processes.	acs.orgnih.gov
Iodine Adsorption Capacity	513 mg/g	Demonstrates effective sequestration of iodine from solutions.	acs.orgnih.gov
Carbon Dioxide Adsorption	15 mg/g	Shows potential for gas capture applications.	acs.orgnih.gov
Semiconductor Bandgap	3.6 eV	Classifies the material as a wide bandgap semiconductor.	acs.orgnih.gov

| Resistive Switching Ion/Ioff Ratio | ~62 | Indicates potential for application in electronic memory devices. | acs.orgnih.gov |

Composite Materials for Specialized Functionalities (e.g., Composite Printing)

This compound is a key ingredient in the formulation of advanced composite materials, particularly phase change materials (PCMs) for thermal energy storage. sigmaaldrich.comresearchgate.net As an inorganic salt hydrate (B1144303), it possesses a high latent heat of fusion and a suitable phase change temperature (around 89 °C), making it attractive for storing and releasing large amounts of thermal energy. sigmaaldrich.commdpi.com

The development of these composites extends to advanced manufacturing techniques like composite printing. sigmaaldrich.comsigmaaldrich.com Research into 3D printing of polymer-metal composites, including those with magnesium, highlights a pathway for fabricating complex geometries with embedded functionalities. hbku.edu.qanih.govnih.gov For thermal applications, printing composites containing salt hydrate PCMs like this compound could enable the creation of customized thermal energy storage components for energy-efficient systems. sigmaaldrich.comsigmaaldrich.com

Interactive Data Table: Effect of Additives on this compound PCM Composites

Additive (Mass %)	Key Improvement	Finding	Source(s)
Graphene (3%)	Thermal Conductivity	Increased thermal conductivity by 15%.	researchgate.netmdpi.com
Graphite (B72142) (3%)	Thermal Conductivity	Increased thermal conductivity by 9%.	researchgate.netmdpi.com
Carbon Nanotubes / PRGO	Photothermal Storage Efficiency	Resulted in a solar thermal storage efficiency up to 0.716.	researchgate.net

| Expanded Graphite | Photothermal Properties | Improved light absorption for solar energy applications. | cip.com.cn |

Pharmaceutical Excipient Research

In pharmaceutical sciences, the selection of appropriate excipients is critical to ensure the stability and efficacy of drug formulations. This compound has been investigated for its potential role as a functional excipient, particularly for managing moisture in solid dosage forms containing sensitive active pharmaceutical ingredients (APIs).

Excipient Roles in Moisture Management in Solid Formulations

Moisture can be highly detrimental to the stability of sensitive drugs, leading to degradation and loss of potency. monash.edunih.gov this compound's hygroscopic nature can be harnessed to protect such drugs. monash.educhemicalbook.com Research has demonstrated that by coprocessing maize starch with this compound, a synergistic excipient with enhanced moisture management capabilities can be created. monash.edunih.govacs.org

In a study using the moisture-sensitive drug acetylsalicylic acid, tablets formulated with this coprocessed excipient showed significantly lower drug degradation compared to formulations containing simple physical mixtures of starch and the salt. monash.edunih.gov The coprocessing method alters the water molecule binding sites on the starch and influences how sorbed moisture is distributed within the formulation. monash.edunih.gov This interaction effectively sequesters moisture, making it less available to participate in drug degradation reactions. monash.edu

The use of coprocessed this compound not only improved chemical stability but also contributed to better physical stability of the tablets, with lesser changes in tensile strength observed during storage. monash.edunih.gov This research highlights a strategic approach to formulation design, where an excipient like this compound is not merely an inert filler but an active component in stabilizing moisture-sensitive drugs. monash.eduacs.org

Interactive Data Table: Impact of Coprocessed Excipient on Acetylsalicylic Acid Stability

Formulation Type	Key Finding	Outcome	Source(s)
Coprocessed Starch with Mg(NO₃)₂·6H₂O	Lower Drug Degradation	Synergistically mitigated the adverse effects of moisture, promoting product stability.	monash.edunih.gov
Coprocessed Starch with Mg(NO₃)₂·6H₂O	Improved Physical Stability	Resulted in lesser changes in tablet tensile strength during post-compaction storage.	monash.edunih.gov

| Physical Mixture of Starch and Mg(NO₃)₂·6H₂O | Less Effective | Did not yield the same promising outcomes in drug stabilization. | monash.edunih.gov |

Computational Chemistry and Modeling Approaches for Magnesium Nitrate Hexahydrate Systems

Density Functional Theory (DFT) Studies

Density Functional Theory (DFT) is a quantum mechanical modeling method used to investigate the electronic structure of many-body systems. It is widely applied to study crystalline solids, including hydrated salts like magnesium nitrate (B79036) hexahydrate.

DFT calculations are instrumental in determining the equilibrium geometry and electronic properties of magnesium nitrate hexahydrate. By minimizing the total energy of the system, researchers can predict structural parameters such as bond lengths and angles. For instance, the crystal structure of this compound is known to be monoclinic with a P21/c spatial group. researchgate.net

In its crystalline form, the magnesium ion (Mg²⁺) is coordinated by six water molecules, forming a stable octahedral [Mg(H₂O)₆]²⁺ complex. rsc.org DFT studies analyze the electronic properties by calculating atomic charges, bond populations, and the density of states. researchgate.net These calculations reveal the predominantly electrostatic nature of the interactions between the cationic magnesium complex, the nitrate anions (NO₃⁻), and the water molecules within the crystal lattice. researchgate.net The electronic structure analysis also shows that the spectrum of the density of states for the hexahydrate form contains additional bands compared to anhydrous magnesium nitrate, which are attributed to the presence of water molecules. researchgate.net

In aqueous environments, DFT is used to model the structure of hydrated ions and the interactions between them. The [Mg(H₂O)₆]²⁺ octahedral structure is found to be remarkably stable even in highly concentrated nitrate solutions. rsc.org The O(W)–Mg–O(W) bond angles in this primary hydration shell are consistently around 90° and 180°, characteristic of an octahedron. rsc.org

DFT calculations are also used to explore the formation of different types of ion pairs. In the solid crystal, the structure consists of solvent-shared ion pairs (SIP), where the [Mg(H₂O)₆]²⁺ complex is associated with nitrate ions. rsc.org Computational models help to investigate whether direct contact ion pairs (CIP), where the nitrate ion displaces a water molecule in the first hydration shell of magnesium, can form, particularly with increasing solution concentration. rsc.orgresearchgate.net Studies combining DFT with experimental methods have shown that as concentration increases, the stable [Mg(H₂O)₆]²⁺ structure can be disrupted, leading to direct contact between Mg²⁺ and NO₃⁻ ions. researchgate.net

DFT is also employed to model the hydration of the nitrate ion itself. These simulations have identified different hydration modes, including nearest-neighbor and next-nearest-neighbor water molecules, with distinct hydration distances. researchgate.netrsc.org

Parameter	Value/Description	Source(s)
Crystal System	Monoclinic	researchgate.net
Space Group	P2₁/c	researchgate.net
Mg²⁺ Coordination	Octahedral [Mg(H₂O)₆]²⁺	rsc.org
Mg²⁺–O(Water) Distance	~2.10 Å	rsc.org
O(W)–Mg–O(W) Angles	90° and 180°	rsc.org
Ion Pair Type (Crystal)	Solvent-Shared Ion Pair (SIP)	rsc.org

Molecular Dynamics (MD) and Ab Initio Molecular Dynamics (AIMD) Simulations

Molecular dynamics simulations model the physical movements of atoms and molecules over time, providing a detailed view of dynamic processes such as ion association and hydration dynamics.

Ab Initio Molecular Dynamics (AIMD) simulations, which use quantum mechanical calculations (often DFT) to determine the forces between atoms, are particularly powerful for studying aqueous magnesium nitrate solutions. researchgate.netrsc.org AIMD studies have confirmed that Mg²⁺ ions are strongly hydrated, showing little to no exchange of water molecules between their primary hydration shell and the bulk solution on the simulation timescale. nih.govacs.org This strong hydration makes the hydration shell of Mg²⁺ structurally rigid. acs.org

Simulations show how ion association changes with concentration. In dilute solutions, solvent-shared ion pairs and free hydrated ions are the dominant species. researchgate.net As the concentration increases, these SIPs tend to transform into contact ion pairs. researchgate.net The nitrate ion typically coordinates with the magnesium ion in a monodentate fashion, meaning only one of its oxygen atoms binds to the Mg²⁺. researchgate.net The dynamics of water molecules are also affected; water in the hydration shells of both Mg²⁺ and NO₃⁻ ions relaxes more slowly in magnesium nitrate solutions compared to pure water. nih.govacs.org

Ion Interaction Detail	Finding from MD/AIMD Simulations	Source(s)
Mg²⁺ Hydration	Strongly hydrated, forming a rigid shell with minimal water exchange.	nih.govacs.org
Ion Pairing (Dilute)	Dominated by solvent-shared ion pairs (SIPs) and free ions.	researchgate.net
Ion Pairing (Concentrated)	SIPs transform into contact ion pairs (CIPs).	researchgate.net
NO₃⁻ Coordination	Primarily monodentate in contact ion pairs.	researchgate.net
Water Dynamics	Slower relaxation of water molecules in hydration shells.	acs.org

A significant challenge for traditional MD and AIMD simulations is the immense computational cost required to model processes over long timescales (nanoseconds to microseconds). arxiv.org To overcome this, machine learning interatomic potentials (MLPs) have emerged as a revolutionary approach. arxiv.org These potentials are trained on a large dataset of accurate quantum mechanical calculations (like DFT) and can then predict the forces between atoms with near-quantum accuracy but at a fraction of the computational cost. nih.govnih.gov

While specific MLP studies for this compound are not widespread, the methodology has been successfully applied to other magnesium-based systems, such as magnesium hydride, for studying dynamic processes over timescales of up to a nanosecond. nih.govnih.gov This approach allows researchers to simulate complex phenomena like diffusion and phase transitions that are inaccessible to standard ab initio methods. arxiv.org The development of MLPs for hydrated salt systems like this compound holds the potential to provide deeper insights into crystallization, dissolution, and other long-timescale dynamic events. arxiv.org

Thermodynamic Modeling of Phase Transitions

This compound undergoes a two-stage melting process, which includes a solid-solid phase transition before the final melting point. researchgate.net Thermodynamic modeling, often combined with experimental data from techniques like Differential Scanning Calorimetry (DSC), is used to understand these transitions.

Experimental studies have identified a solid-solid phase transformation at approximately 345.7 K (72.6 °C) with an enthalpy of transition of 3.1 kJ mol⁻¹. The final melting point occurs at 362.9 K (89.8 °C) with an enthalpy of fusion of 40.8 kJ mol⁻¹. researchgate.net Another study focusing on a phase change material based on this compound reported a melting point of 91.8 °C with a latent heat of 151.3 J/g. mdpi.com

Thermodynamic models like the Calculation of Phase Diagrams (CALPHAD) method are used to predict phase equilibria in multi-component systems containing magnesium nitrate. researchgate.net By developing self-consistent thermodynamic databases for binary and ternary systems, researchers can calculate phase diagrams and predict the formation of eutectic mixtures and double salts, which is crucial for applications such as thermal energy storage. researchgate.net

Thermal Property	Reported Value	Source(s)
Solid-Solid Transition Temp.	345.7 ± 0.9 K (72.6 °C)	researchgate.net
Enthalpy of Transition	3.1 ± 0.2 kJ mol⁻¹	researchgate.net
Melting Point	362.9 ± 0.4 K (89.8 °C)	researchgate.net
Enthalpy of Fusion	40.8 ± 0.5 kJ mol⁻¹	researchgate.net
Latent Heat (PCM study)	151.3 J/g (at 91.8 °C)	mdpi.com

Process Modeling and Optimization (e.g., Computational Fluid Dynamics for Decomposition Processes)

Computational Fluid Dynamics (CFD) has emerged as a powerful tool for the process modeling and optimization of the thermal decomposition of this compound. This computational approach allows for a detailed simulation of the complex interplay between fluid flow, heat transfer, and chemical reactions that occur during the decomposition process, particularly within industrial-scale reactors like pyrolysis furnaces.

The thermal decomposition of this compound is a multi-step process that involves dehydration to magnesium nitrate dihydrate and subsequently to anhydrous magnesium nitrate, before the final denitration stage to produce magnesium oxide. nih.govmdpi.com Understanding and controlling this process is crucial for applications such as the recycling of magnesium slag from industrial processes. nih.gov

Researchers have developed integrated mathematical models that combine gas-particle flow dynamics with the kinetics of the thermal decomposition reactions. nih.gov These models, often based on the Euler-Lagrange method, are capable of simulating the heat and mass transfer between the gas and the solid particles within the reactor. nih.gov

A key application of CFD in this context is the optimization of operating parameters to enhance the efficiency of the decomposition process. Studies have focused on the thermal decomposition of magnesium nitrate dihydrate (Mg(NO₃)₂·2H₂O), a key intermediate in the decomposition of the hexahydrate form, within pilot-scale pyrolysis furnaces. nih.gov These simulations have been instrumental in understanding how various operational variables influence the decomposition rate.

Key research findings from these CFD studies indicate that:

Gas Inlet Temperature: Increasing the inlet temperature of the heating gas can significantly promote the decomposition rate of magnesium nitrate dihydrate. nih.gov

Mass Flow Rate: A lower mass flow rate of the magnesium nitrate dihydrate particles leads to a more effective decomposition. nih.gov

Particle Size: Smaller particle sizes of magnesium nitrate dihydrate also contribute to an enhanced decomposition rate. nih.gov

These findings allow for the optimization of the pyrolysis furnace's performance, leading to more efficient and controlled production of magnesium oxide. The insights gained from CFD simulations are crucial for designing and operating industrial decomposition processes with improved energy efficiency and product quality.

The following interactive table illustrates the typical relationships between operating parameters and the decomposition rate as predicted by CFD models.

Gas Inlet Temperature (°C): 700Mass Flow Rate (kg/h): 150Particle Size (mm): 1.5

Parameter	Value
Predicted Decomposition Rate (%)

Advanced Analytical Methodologies for Magnesium Nitrate Hexahydrate Characterization

Thermal Analysis Techniques

Thermal analysis techniques are pivotal in understanding the physicochemical properties of magnesium nitrate (B79036) hexahydrate as a function of temperature. These methods can elucidate processes such as dehydration, melting, and decomposition.

Thermogravimetry (TG) and Differential Scanning Calorimetry (DSC) are fundamental thermal analysis techniques used to study the thermal decomposition and phase transitions of magnesium nitrate hexahydrate.

TG analysis reveals that the thermal decomposition of this compound is a multi-step process. The decomposition involves distinct dehydration and denitration stages. nih.gov The initial stages involve the loss of water molecules, followed by the decomposition of the anhydrous salt at higher temperatures.

DSC studies provide complementary information on the energetic changes associated with these processes. A solid-solid phase transition is observed at an onset temperature of approximately 77.8 °C, followed by an aqueous fusion (melting) with an onset of 90.9 °C. researchgate.net Other research indicates a melting point of 91.8 °C with a latent heat of phase change of 151.3 J/g. mdpi.com The entire decomposition is an endothermic process. nih.gov

The dehydration process, as observed by TG, occurs in stages, leading to the formation of magnesium nitrate dihydrate and subsequently anhydrous magnesium nitrate. nih.govmater-rep.com One study identified three distinct dehydration stages with onset temperatures of 42.5 °C, 112.8 °C, and 259.9 °C. researchgate.net

Table 1: Key Thermal Events for this compound from TG-DSC Analysis

Thermal Event	Onset Temperature (°C)	Technique	Key Finding
Solid-Solid Phase Transition	77.8	DSC	Change in crystalline structure. researchgate.net
Aqueous Fusion (Melting)	90.9	DSC	Dissolution in its own water of crystallization. researchgate.net
Dehydration Stage 1	42.5	TG/DSC-MS	Initial loss of water molecules. researchgate.net
Dehydration Stage 2	112.8	TG/DSC-MS	Further loss of water. researchgate.net
Dehydration Stage 3	259.9	TG/DSC-MS	Formation of anhydrous salt. researchgate.net

Coupled thermal analysis techniques, such as Thermogravimetry-Fourier Transform Infrared Spectroscopy (TG-FTIR) and Differential Scanning Calorimetry-Mass Spectrometry (DSC-MS), offer enhanced capabilities by identifying the gaseous products evolved during thermal decomposition.

Studies using TG-MS and DSC-MS have shown that the decomposition of this compound involves the evolution of several gases. nih.gov The dehydration stages are characterized by the release of water (H₂O). nih.gov The subsequent denitration stage involves the simultaneous evolution of oxygen (O₂) and nitrogen dioxide (NO₂), leading to the formation of magnesium oxide (MgO). nih.gov Mass spectrometry has detected the parallel evolution of O₂ (m/z=32, 16) and NO₂ (m/z=30, 46, 47, 48) between 300 and 500°C. researchgate.net

TG-FTIR analysis confirms the evolution of NO₂ through the observation of its characteristic vibration bands at 1616 cm⁻¹ and 2911 cm⁻¹. researchgate.net In experiments with larger initial sample loads, IR absorption bands corresponding to nitric acid (HNO₃) vapor have also been detected. researchgate.net

Table 2: Evolved Gas Analysis during Thermal Decomposition of this compound

Evolved Gas	Detection Technique(s)	Temperature Range (°C)	Corresponding Decomposition Stage
Water (H₂O)	TG-MS, DSC-MS	42.5 - ~260	Dehydration nih.govresearchgate.net
Nitrogen Dioxide (NO₂)	TG-MS, TG-FTIR	300 - 500	Denitration nih.govresearchgate.net
Oxygen (O₂)	TG-MS	300 - 500	Denitration nih.govresearchgate.net
Nitric Acid (HNO₃) vapor	TG-FTIR	Not specified	Side reaction at higher sample loads researchgate.net

Thermomicroscopy, also known as hot-stage microscopy, provides visual confirmation of the physical transformations occurring during the heating of this compound. researchgate.net This technique is often used in conjunction with other thermal analysis methods like DSC to correlate thermal events with morphological changes. researchgate.net

By observing the sample under a microscope as it is heated, researchers can directly visualize events such as melting, where the crystalline solid transforms into a liquid. This optical data is invaluable for interpreting complex DSC profiles and for studying crystallization behavior upon cooling. researchgate.netlinkam.co.uk The use of a simultaneous DSC-thermomicroscopy system allows for the direct correlation of endothermic or exothermic peaks with observed physical changes in the sample, such as the solid-solid phase transition and subsequent melting of this compound. researchgate.netresearcher.life

Spectroscopic Characterization

Spectroscopic techniques are employed to probe the molecular structure and bonding within this compound.

Infrared (IR) spectroscopy is a powerful tool for identifying the functional groups present in this compound. The FTIR spectrum of Mg(NO₃)₂·6H₂O displays characteristic absorption bands that confirm its structure.

Key peaks in the FTIR spectrum include a broad band for O-H stretching around 3400 cm⁻¹, indicative of the water of hydration. researchgate.net A peak at approximately 1550 cm⁻¹ is attributed to N=O bending. A complex band around 1300 cm⁻¹ arises from a combination of N-O stretching and N=O bending modes. researchgate.net Additionally, a sharp peak observed at 819 cm⁻¹ is characteristic of the NO₃⁻ anion. researchgate.net These spectral features are in good agreement with reported reference spectra for this compound. researchgate.net

Table 3: Characteristic FTIR Peaks for this compound

Wavenumber (cm⁻¹)	Vibrational Mode	Reference
~3400	O-H stretching	researchgate.net
~1550	N=O bending	researchgate.net
~1300	N-O stretching and N=O bending	researchgate.net
819	NO₃⁻	researchgate.net

Raman spectroscopy provides complementary information to IR spectroscopy and is particularly useful for studying both the solid state and aqueous solutions of this compound.

In the solid state, the Raman spectrum of Mg(NO₃)₂·6H₂O can be interpreted based on its monoclinic crystal structure. cdnsciencepub.com The spectra of partially dehydrated products show the emergence of new sets of lines, indicating the formation of different hydrates, such as the tetrahydrate and dihydrate forms. cdnsciencepub.comcdnsciencepub.com For the hexahydrate, bands around 340 cm⁻¹ and 226 cm⁻¹ are assigned to Mg-OH₂ vibrations. cdnsciencepub.com

Studies on aqueous solutions of magnesium nitrate using Raman spectroscopy have provided insights into ion-solvent and ion-ion interactions. The analysis of the nitrate ion's vibrational modes in solution helps in understanding the coordination environment around the magnesium ion.

Separation Science and Mass Spectrometry

Separation science and mass spectrometry encompass a range of powerful analytical techniques that are indispensable for the detailed characterization of chemical compounds. These methods allow for the separation, identification, and quantification of individual components within a sample, providing insights into its ionic and molecular composition with high specificity and sensitivity.

Ion Chromatography (IC) is a premier technique for the separation and quantification of ionic species in a sample. It is a form of liquid chromatography where the stationary phase is an ion-exchange resin. When a solution of this compound is introduced into the IC system, the magnesium (Mg²⁺) and nitrate (NO₃⁻) ions are separated based on their interactions with the resin.

For the analysis of this compound, two types of ion exchange are employed: cation-exchange chromatography for the quantification of Mg²⁺ and anion-exchange chromatography for the quantification of NO₃⁻. researchgate.net The separated ions are typically detected by a conductivity detector, which measures the electrical conductivity of the eluent. The retention time of each ion is used for its identification, while the area under the corresponding peak in the chromatogram is proportional to its concentration. intertek.com IC offers a reliable and accurate method for determining the purity of this compound and for quantifying its ionic constituents in various samples. researchgate.netscribd.com

Parameter	Cation Analysis (Mg²⁺)	Anion Analysis (NO₃⁻)
Stationary Phase	Cation-exchange resin	Anion-exchange resin
Mobile Phase (Eluent)	Aqueous acid solution (e.g., Methanesulfonic acid)	Aqueous carbonate/bicarbonate buffer
Detection	Suppressed conductivity	Suppressed conductivity or UV (for nitrate)
Typical Retention Time	Dependent on column and eluent conditions	Dependent on column and eluent conditions

High-Resolution Mass Spectrometry (HRMS) is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ions with exceptional accuracy and precision. This capability allows for the unambiguous determination of the elemental composition of a compound. For this compound, HRMS can be employed to verify its molecular formula, Mg(NO₃)₂·6H₂O.

In a typical HRMS analysis, the compound is first ionized, often using a soft ionization technique like electrospray ionization (ESI), to produce gaseous ions. These ions are then guided into a high-resolution mass analyzer, such as an Orbitrap or a Fourier Transform Ion Cyclotron Resonance (FT-ICR) instrument. researchgate.netresearchgate.netcarlroth.com The mass analyzer measures the m/z values of the ions with very high resolution, often in the parts-per-million (ppm) range.

The precise mass measurement obtained from HRMS allows for the confident determination of the elemental formula by matching the experimental mass to the theoretical mass calculated from the isotopic masses of the constituent elements. saltanalysis.com Furthermore, the high resolution of these instruments can resolve the isotopic pattern of the molecule, which arises from the natural abundance of isotopes of elements like magnesium and oxygen, providing further confirmation of the compound's composition.

Attribute	Value
Molecular Formula	H₁₂MgN₂O₁₂
Theoretical Monoisotopic Mass (Da)	256.0240655
Elemental Composition	Mg: 9.48%, H: 4.72%, N: 10.93%, O: 74.88%
Typical Mass Analyzer	Orbitrap, FT-ICR
Typical Mass Accuracy	< 5 ppm

Direct Analysis in Real-Time Mass Spectrometry (DART-MS) is an ambient ionization technique that enables the direct analysis of samples in their native state with minimal or no sample preparation. cabidigitallibrary.org The DART source generates a stream of heated, excited-state gas (typically helium) that desorbs and ionizes analytes from a surface. rsc.org

The direct analysis of inorganic salts like this compound by conventional DART-MS can be challenging due to their low volatility. researchgate.netcarlroth.com However, modified DART-MS methods have been developed to overcome this limitation. One such approach involves coupling the DART source with a thermal desorption unit, such as Joule heating, which can rapidly heat the sample to high temperatures, facilitating the desorption and ionization of the inorganic components. researchgate.netresearchgate.net This has been successfully applied to the detection of inorganic nitrates.

Another strategy involves a chemical modification of the sample prior to analysis. For instance, the addition of a strong acid can convert the salt into its more volatile free acid form, which can then be readily detected by DART-MS. intertek.comcarlroth.com For this compound, DART-MS would primarily be used for the rapid, qualitative detection of the nitrate anion (NO₃⁻).

Parameter	Typical Setting
Ionization Mode	Negative
DART Gas	Helium
Gas Heater Temperature	300-500 °C (higher with thermal desorption units)
Sample Introduction	Direct placement of solid in the gas stream
Detected Ion	[NO₃]⁻

Advanced Techniques for Complex Matrix Analysis

The analysis of this compound in complex matrices, such as environmental, agricultural, or biological samples, presents significant analytical challenges due to the presence of interfering substances. Advanced analytical techniques and sample preparation methods are often required to achieve accurate and reliable quantification of magnesium and nitrate ions.

For the elemental analysis of magnesium in complex matrices, Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES) and Inductively Coupled Plasma - Mass Spectrometry (ICP-MS) are the methods of choice. intertek.com These techniques offer high sensitivity, a wide dynamic range, and robustness against matrix effects, although sample digestion and dilution may be necessary.

When both the cation and anion need to be quantified, hyphenated techniques that couple a separation method with a sensitive detection method are highly effective. Ion Chromatography coupled with mass spectrometry (IC-MS) or ICP-MS (for magnesium) provides excellent selectivity and sensitivity for the analysis of complex mixtures.

For the routine analysis of nitrate in aqueous extracts from complex samples like soil, automated colorimetric methods such as Flow Injection Analysis (FIA) are widely used. ucdavis.edu These methods often involve the reduction of nitrate to nitrite (B80452), which then reacts with a colorimetric reagent to form a colored compound that is measured spectrophotometrically.

In some contexts, understanding the chemical form or "speciation" of magnesium is crucial. nih.gov Advanced speciation analysis may involve a combination of separation techniques, such as liquid chromatography, with element-specific detectors like ICP-MS, or spectroscopic methods like Raman spectroscopy to probe the coordination environment of the magnesium ion in solution. rsc.orgresearchgate.net Furthermore, magnesium nitrate itself is sometimes used as a matrix modifier in Graphite (B72142) Furnace Atomic Absorption Spectrometry (GFAAS) to aid in the determination of other trace elements in complex samples by stabilizing the analyte during the analysis. scielo.br

Environmental and Industrial Process Considerations for Magnesium Nitrate Hexahydrate

Resource Utilization and Waste Valorization

The production of magnesium nitrate (B79036) hexahydrate is increasingly being viewed through the lens of industrial ecology, where waste streams from one process become valuable inputs for another. This approach, often termed waste valorization, minimizes environmental impact and enhances economic efficiency by utilizing secondary resources.

Significant opportunities exist for recovering magnesium to produce magnesium nitrate hexahydrate from various industrial by-products, particularly metallurgical slags. These slags, which are often rich in magnesium compounds, can be processed to extract magnesium, thereby reducing the need to mine primary raw materials.

One notable example is the magnesium slag generated during the nitric acid leaching of laterite nickel ore. This by-product, which is essentially magnesium nitrate hydrate (B1144303), can be effectively recycled. nih.gov A key method for this is thermal decomposition, which converts the magnesium nitrate hydrate into magnesium oxide (MgO), a valuable product. nih.gov The process involves distinct dehydration and denitration stages. nih.gov

Other magnesium-rich slags, such as ferronickel (B1172207) and ferrochrome slag, are also viable secondary sources. mdpi.comresearchgate.net Studies have demonstrated high recovery rates of magnesium from these materials using hydrometallurgical techniques like acid leaching. For instance, a two-step sulfuric acid leaching process can achieve a comprehensive magnesium leaching rate of up to 95.82% from ferronickel slag. mdpi.com Similarly, leaching ferrochrome slag with hydrochloric acid (HCl) has yielded magnesium recovery rates as high as 88.2%. researchgate.net The leachate from these processes, rich in magnesium ions, can then be reacted with nitric acid to synthesize high-purity this compound.

The table below summarizes findings from studies on magnesium recovery from different industrial slags.

By-product	Leaching Agent	Key Parameters	Max. Magnesium Recovery	Reference
Ferronickel Slag	Sulfuric Acid (H₂SO₄)	Two-step process, 2.4 mol/L acid, 95°C	95.82%	mdpi.com
Ferrochrome Slag	Hydrochloric Acid (HCl)	5 M HCl, 70°C, 150 min, S:L ratio 1:10	88.2%	researchgate.net
Magnesium Slag (from Laterite Ore Processing)	N/A (Thermal Decomposition)	Involves dehydration and denitration stages to yield MgO	N/A	nih.gov

Environmental Fate and Transport of Nitrate Species in Context of Compound Use

When this compound is used, particularly in agriculture as a fertilizer, the environmental behavior of the nitrate ion (NO₃⁻) is a primary concern. Nitrogen is a vital nutrient for plant growth, but excess nitrate in the environment can lead to significant pollution of groundwater and surface waters. nih.goveuropa.eupnas.org Because nitrate ions are not readily adsorbed by soil particles, they are highly mobile and can easily leach into groundwater or be carried into surface waters via runoff and soil erosion. ndsu.edu

This diffuse nitrate pollution from agricultural sources is a major global issue, contributing to the contamination of drinking water and the eutrophication of aquatic ecosystems. nih.govpnas.org Eutrophication is the enrichment of water bodies with nutrients, which stimulates excessive growth of algae. europa.eu The subsequent decomposition of this algal biomass depletes dissolved oxygen in the water, creating "dead zones" that can kill fish and other aquatic life. ndsu.edunih.gov

The fate of nitrate in the environment is largely governed by microbial processes that are integral to the nitrogen cycle. mdpi.combyjus.com Two key transformations are nitrification and denitrification.

Nitrification is the biological oxidation of ammonia (B1221849) (NH₃) to nitrite (B80452) (NO₂⁻) and then to nitrate (NO₃⁻). This two-step aerobic process is carried out by specific groups of bacteria and archaea. wikipedia.orgufl.edu

Ammonia Oxidation: Ammonia is converted to nitrite by ammonia-oxidizing bacteria (AOB), such as those from the genus Nitrosomonas, and ammonia-oxidizing archaea (AOA). wikipedia.orgufl.edu

Nitrite Oxidation: Nitrite is subsequently oxidized to nitrate by nitrite-oxidizing bacteria (NOB), most notably from the genus Nitrobacter. byjus.comufl.edu

Denitrification is the microbial reduction of nitrate to nitrogen gas (N₂) and nitrous oxide (N₂O), which are then returned to the atmosphere. byjus.comeagri.org This process occurs under anaerobic (low-oxygen) conditions and is performed by a wide range of facultative anaerobic bacteria, such as species from the genera Pseudomonas and Clostridium. byjus.comufl.edu While denitrification can mitigate nitrate pollution in waterlogged soils and sediments, it also produces nitrous oxide, a potent greenhouse gas. mdpi.comeagri.org

Process	Microbial Group	Key Genera	Environmental Condition	Transformation
Nitrification (Step 1)	Ammonia-Oxidizing Bacteria (AOB) & Archaea (AOA)	Nitrosomonas	Aerobic	NH₄⁺ → NO₂⁻
Nitrification (Step 2)	Nitrite-Oxidizing Bacteria (NOB)	Nitrobacter	Aerobic	NO₂⁻ → NO₃⁻
Denitrification	Denitrifying Bacteria	Pseudomonas, Clostridium	Anaerobic	NO₃⁻ → N₂O, N₂

The efficiency of nitrogen use from fertilizers like magnesium nitrate is a critical factor in mitigating environmental impact. When applied to soils, a portion of the nitrate is taken up by crops, while the remainder can be lost to the environment. Long-term studies using isotopically labeled nitrogen fertilizers have provided insights into the fate of applied nitrates. nih.gov

Research indicates that over a 30-year period, approximately 61-65% of applied fertilizer nitrogen was absorbed by plants. nih.gov A significant portion, between 12-15%, remained in the soil organic matter even after more than two decades. nih.gov However, about 8-12% of the fertilizer was lost to the hydrosphere through leaching during the observation period. nih.gov This demonstrates the long-term legacy of fertilizer application, as nitrogen stored in soil can be slowly released over many decades, continuing to contribute to nitrate loading in water systems long after its initial application. nih.govpnas.org

Fate of Fertilizer Nitrate	Percentage	Timescale	Reference
Plant Uptake	61-65%	Short-term (growing season)	nih.gov
Retention in Soil Organic Matter	12-15%	Long-term (decades)	nih.gov
Leaching to Hydrosphere	8-12%	Long-term (decades)	nih.gov

Industrial Process Design and Optimization

The industrial production of this compound is typically achieved through the neutralization reaction of a magnesium source with nitric acid. metoree.com Common magnesium sources include magnesium oxide (MgO) or magnesium hydroxide (B78521) (Mg(OH)₂). metoree.comgoogle.com Process design and optimization focus on maximizing product purity and yield while minimizing energy consumption and waste.

A widely referenced process involves reacting magnesium oxide with nitric acid in an aqueous medium. epo.orggoogleapis.comgoogleapis.comgoogle.com An optimized version of this process involves suspending magnesium oxide in molten this compound at a temperature above 90°C before adding the nitric acid solution. epo.orggoogle.comgoogle.com This method avoids the large excess of water used in older processes, which would later require energy-intensive evaporation steps. googleapis.com

Key parameters for process optimization include:

Temperature Control: The reaction temperature is typically maintained between 90°C and 120°C. Below 90°C, the product may crystallize prematurely, while temperatures above 120°C can lead to decomposition into lower hydrates or basic salts. epo.orggoogleapis.comgoogle.com

Reactant Concentration: The concentration of the nitric acid solution is carefully controlled. Ideally, it is chosen so that the water introduced, along with the water formed during the reaction, is almost entirely bound as water of crystallization in the final Mg(NO₃)₂·6H₂O product. googleapis.comgoogle.com A nitric acid concentration of 53-58 wt% is often used. googleapis.com

Filtration: After the reaction, the liquid mixture is filtered while still hot to remove impurities, many of which are introduced with the technical-grade magnesium oxide. epo.orggoogle.com

Crystallization: A portion of the clear filtrate is discharged as the final product, which crystallizes upon cooling. The remainder of the molten product is recycled as the medium for the next reaction batch, improving process efficiency. epo.orggoogle.com

This optimized process yields a very pure this compound product suitable for various applications, including its use as a fertilizer or for the thermal stabilization of ammonium (B1175870) nitrate. epo.orggoogleapis.com

Parameter	Optimized Range/Condition	Rationale	Reference
Reaction Temperature	90°C - 120°C	Prevents premature crystallization and thermal decomposition.	googleapis.comgoogle.com
Nitric Acid Concentration	53-58 wt%	Minimizes excess water, reducing the need for evaporation.	googleapis.com
Reaction Medium	Molten this compound	Improves reaction kinetics and process efficiency.	epo.orggoogle.com
Post-Reaction Step	Hot Filtration	Removes solid impurities to ensure high product purity.	epo.orggoogle.com

Future Research Trajectories and Emerging Challenges in Magnesium Nitrate Hexahydrate Science

Advancements in Supercooling Suppression and Thermal Performance Enhancement for Phase Change Materials

Magnesium nitrate (B79036) hexahydrate (MNH) is a promising phase change material (PCM) for thermal energy storage, particularly in the medium-temperature range suitable for applications like building heating. mdpi.com However, its practical application is hindered by significant supercooling and relatively low thermal conductivity. researchgate.net Future research is intensely focused on overcoming these challenges through several key strategies.

One of the primary areas of investigation is the identification and optimization of nucleating agents to suppress supercooling. While pure MNH can exhibit a supercooling of around 27 K, studies have shown that the addition of certain non-isostructural nucleating agents can dramatically reduce this phenomenon. tudelft.nl For instance, the addition of small mass fractions (0.5-2%) of compounds like magnesium hydroxide (B78521) (Mg(OH)₂), barium oxide (BaO), magnesium oxide (MgO), and strontium hydroxide (Sr(OH)₂) has been proven to suppress supercooling to below 5 K over numerous melting and crystallization cycles. tudelft.nl Magnesium hydroxide, in particular, has been shown to be highly effective, reducing the supercooling of pure MNH by approximately 90%. rsc.org

Another promising approach is the use of carbon-based nanomaterials. The addition of graphite (B72142) and graphene has been observed to suppress supercooling from about 30 K down to 2.2 K over 50 cycles. tudelft.nl Beyond supercooling suppression, these carbonaceous materials also significantly enhance the thermal conductivity of MNH. For example, the addition of 0.5 wt.% carbon spheres can double the thermal conductivity of MNH. cetjournal.it Similarly, composites with 5% graphene have demonstrated a 191.18% increase in thermal conductivity. nih.gov

The creation of eutectic mixtures is another strategy being explored. A eutectic salt of magnesium nitrate hexahydrate and lithium nitrate (in an 85:15 mass ratio) has been shown to exhibit a supercooling degree of less than 1.5°C without phase separation. tudelft.nl

The table below summarizes the effects of various additives on the thermal properties of this compound.

Additive	Concentration (wt.%)	Effect on Supercooling	Effect on Thermal Conductivity	Reference
Magnesium Hydroxide (Mg(OH)₂)	0.5 - 2	Reduced by ~90%	-	rsc.org
Barium Oxide (BaO)	0.5 - 2	Suppressed to < 5 K	-	tudelft.nl
Magnesium Oxide (MgO)	0.5 - 2	Suppressed to < 5 K	-	tudelft.nl
Strontium Hydroxide (Sr(OH)₂)	0.5 - 2	Suppressed to < 5 K	-	tudelft.nl
Graphite	3	Suppressed from ~30 K to 2.2 K	Increased by 15%	tudelft.nl
Graphene	3	Suppressed from ~30 K to 2.2 K	Increased by 9%	tudelft.nl
Carbon Spheres	0.5	Reduced supercooling effect	Increased by 100%	cetjournal.it
Graphene	5	-	Increased by 191.18%	nih.gov
Lithium Nitrate (eutectic)	15	< 1.5 °C	-	tudelft.nl

Future research will likely focus on optimizing the type, concentration, and dispersion of these additives to achieve the best balance of supercooling suppression, enhanced thermal conductivity, long-term stability, and cost-effectiveness.

Development of Novel Composite Materials with Tailored Functionalities

The development of novel composite materials based on this compound is a rapidly advancing field, aiming to create materials with specific, enhanced properties for a range of applications. A significant area of focus is the incorporation of carbon-based materials to improve the thermal and photo-thermal properties of MNH for solar energy storage. d-nb.info

By integrating materials like carbon nanotubes, nano-graphite, and graphene, researchers are developing phase change composites with significantly improved thermal conductivity and solar-thermal storage efficiency. d-nb.info For instance, a composite containing MNH, carboxymethyl cellulose, and graphene demonstrated an increase in absorption capacity from 46.54% for pure MNH to 79.12%. rsc.org The photo-to-heat conversion and storage efficiency of such composites can reach up to 69.73%. rsc.org

Hydrophilic expanded graphite (HEG) is another promising additive. Composites of HEG and MNH are being investigated for thermal energy storage, with studies focusing on how the hydrophilic modification affects the thermophysical properties of the resulting PCM. marketresearchfuture.com

Beyond thermal applications, this compound is being explored as a component in the synthesis of advanced functional materials. For example, it is used in the creation of Mg-Al layered double hydroxides, which have applications in areas like micro solid-phase extraction. nih.gov It is also a key reagent in the synthesis of wide bandgap semiconducting magnesium hydrogels with potential uses in moisture harvesting and resistive switching. nih.gov

The development of composites for construction materials is also a significant research trajectory. Novel wall panels containing MNH-based composites with expanded graphite are being designed for building energy savings.

Future research in this area will likely focus on:

The development of multifunctional composites that not only store thermal energy but also possess other desirable properties such as enhanced mechanical strength or specific optical properties.

The use of novel, cost-effective, and sustainable filler materials to enhance the performance of MNH composites.

The optimization of synthesis methods to ensure uniform dispersion of additives and strong interfacial bonding within the composite matrix.

Integration of Advanced Computational Predictions for Rational Material Design

The rational design of materials through advanced computational methods is a burgeoning field that holds immense promise for accelerating the discovery and optimization of this compound-based materials. Techniques such as density functional theory (DFT) and molecular dynamics (MD) simulations are becoming increasingly crucial in understanding and predicting the properties of these materials at the atomic and molecular levels. rsc.org

Computational studies can provide profound insights into the fundamental mechanisms governing the behavior of MNH. For instance, a combination of X-ray diffraction experiments with quantum chemical calculations and ab initio molecular dynamics (AIMD) simulations has been used to elucidate the structure of aqueous magnesium nitrate solutions. rsc.org These studies can reveal details about the hydration shells of the magnesium ions and the interactions between the ions and water molecules, which are critical for understanding the phase change behavior. rsc.org

Molecular dynamics simulations are also being employed to investigate the heat transfer properties of MNH composites. For example, simulations have been used to study composites of MNH with nano graphite and multi-walled carbon nanotubes, providing insights into how these nano-additives enhance melting and freezing rates. rsc.org

High-throughput DFT calculations are being used to screen vast numbers of hypothetical salt hydrates for their potential as thermal energy storage materials. nih.gov This approach allows for the prediction of key properties such as energy densities, turning temperatures, and thermodynamic stabilities, enabling the identification of promising new materials before they are synthesized in the lab. nih.gov Machine learning models can then be trained on this data to identify design guidelines for maximizing energy density. nih.gov

Future research in this domain will likely involve:

The development of more accurate and efficient computational models to predict the thermophysical properties of MNH and its composites with a high degree of precision.

The use of multiscale modeling approaches that bridge the gap between atomic-level simulations and macroscopic material behavior.

The integration of machine learning and artificial intelligence with computational simulations to accelerate the discovery of novel MNH-based materials with tailored functionalities for specific applications.

Sustainable Synthesis and Resource Recovery Methodologies

In an era of increasing environmental awareness and the drive toward a circular economy, the development of sustainable synthesis routes and resource recovery methods for this compound is a critical area of future research. This involves minimizing the environmental impact of production processes and exploring ways to recover and reuse magnesium from various waste streams.

Traditional synthesis methods often involve the reaction of magnesium oxide or magnesium carbonate with nitric acid. google.com Future research is expected to focus on making these processes more environmentally friendly, for example, by using greener solvents, reducing energy consumption, and minimizing waste generation. The use of naturally derived materials in the synthesis process is also being explored. For instance, "green synthesis" approaches using plant extracts are being investigated for the production of magnesium oxide nanoparticles, and similar principles could potentially be adapted for the synthesis of magnesium nitrate. utm.mynih.gov

A significant focus of future research is the recovery of magnesium from various industrial and environmental sources. Magnesium is considered a critical raw material in Europe, with a high import dependency. tudelft.nl At the same time, it is present in high concentrations in the brine streams of various industries, such as pharmaceuticals, chemicals, and textiles, as well as in seawater desalination brines. tudelft.nld-nb.info

Several techniques are being investigated for magnesium recovery, including:

Crystallization and Precipitation: These are common methods for recovering magnesium from brines and industrial wastewater. tudelft.nlcetjournal.it By carefully controlling parameters such as pH, high-purity magnesium hydroxide can be selectively precipitated and recovered. unipa.it

Membrane Separation and Electrodialysis: Advanced separation techniques are being integrated into zero liquid discharge (ZLD) systems to extract minerals, including magnesium, from industrial brines. unipa.it

Furthermore, there is a growing interest in recovering magnesium from the waste generated during the production of magnesium nitrate fertilizers. nih.gov Research has shown that a significant percentage of the nitromagnesite in the residue can be recovered by washing with nitric acid, creating a liquid fertilizer and reducing waste. nih.gov

The life cycle assessment (LCA) of magnesium products is also becoming increasingly important to understand and mitigate the environmental impacts associated with their entire life cycle, from raw material extraction to end-of-life recycling. intlmag.orgintlmag.org

Future research in this area will likely concentrate on:

The development of highly efficient and selective methods for recovering magnesium from a variety of low-concentration and complex waste streams.

The design of integrated processes that combine resource recovery with wastewater treatment.

The advancement of green synthesis methods for this compound that utilize renewable resources and minimize environmental impact.

Comprehensive life cycle assessments to guide the development of more sustainable production and recycling pathways.

Q & A

Basic: What are the common synthesis methods for magnesium nitrate hexahydrate, and how can purity be optimized?

This compound is typically synthesized via acid-base reactions (e.g., nitric acid with magnesium hydroxide or carbonate) or by hydration of anhydrous magnesium nitrate. To optimize purity:

• Recrystallization : Dissolve the compound in minimal hot deionized water, filter to remove insoluble impurities, and cool to precipitate high-purity crystals .
• Trace metal control : Use nitric acid with ≤15 ppm trace metals to minimize contamination during synthesis .
• Drying protocols : Store in a desiccator with silica gel to prevent deliquescence .
  Characterization via X-ray diffraction (XRD) and inductively coupled plasma mass spectrometry (ICP-MS) ensures purity ≥99.99% .

Basic: How is this compound used in synthesizing advanced materials like layered double hydroxides (LDHs)?

This compound acts as a magnesium precursor in LDH synthesis. A typical method involves:

• Co-precipitation : Mix aqueous solutions of Mg(NO₃)₂·6H₂O and Al(NO₃)₃·9H₂O at pH 10–12 using NaOH. Stir at 60°C for 24 hours to form Mg-Al LDHs .
• In situ monitoring : Use synchrotron-based X-ray scattering to track nucleation and growth kinetics .
  Key parameters include molar ratios (Mg²⁺:Al³⁺ = 2:1–3:1) and aging time to control crystallinity .

Advanced: How can researchers resolve contradictions in reported thermal decomposition behavior of this compound?

Conflicting studies report either dehydration (e.g., forming Mg(NO₃)₂) or decomposition (e.g., forming MgO). Methodological approaches include:

• Thermogravimetric analysis (TGA) : Conduct under controlled atmospheres (N₂ vs. air). Dehydration occurs below 130°C (mass loss ≈37%, consistent with hexahydrate → dihydrate), while decomposition to MgO occurs above 330°C in oxidative conditions .
• Phase equilibrium modeling : Predict stability regions using water activity and temperature data .
• In situ Raman spectroscopy : Monitor intermediate phases (e.g., Mg(NO₃)₂·2H₂O) during heating .

Advanced: What experimental designs improve the thermal stability of this compound in phase-change materials (PCMs)?

To mitigate supercooling and phase separation in PCMs:

• Nanoparticle doping : Add SiO₂ or Al₂O₃ nanoparticles (1–5 wt%) to enhance nucleation and reduce subcooling by 5–10°C .
• Encapsulation : Use polymer matrices (e.g., polyurethane) via non-aqueous emulsion precipitation to limit hygroscopicity and leakage .
• Cyclic stability testing : Perform 100+ heating/cooling cycles (30–150°C) with DSC to assess enthalpy retention (>90% after 50 cycles) .

Basic: How is this compound applied in moisture management for pharmaceuticals?

As a desiccant excipient in solid dosage forms:

• Formulation design : Blend with hygroscopic drugs (e.g., 5–10% w/w Mg(NO₃)₂·6H₂O) to adsorb moisture during storage .
• Stability testing : Store samples at 25°C/60% RH and monitor drug degradation via HPLC. Optimal formulations reduce moisture uptake by 30–50% .

Advanced: What analytical techniques are critical for characterizing this compound in electrochemical applications?

For magnesium-ion battery research:

• Cyclic voltammetry : Use non-aqueous electrolytes (e.g., Mg(NO₃)₂ in triethyl formate) to study Mg²⁺ deposition on Al electrodes at 340–500 K .
• In situ XRD : Track structural changes during charge/discharge cycles .
• Electrochemical impedance spectroscopy (EIS) : Measure ionic conductivity of molten Mg(NO₃)₂·6H₂O-NH₄NO₃ eutectics (≈10⁻² S/cm at 400 K) .

Basic: What safety protocols are essential when handling this compound in the lab?

• Personal protective equipment (PPE) : Use nitrile gloves, goggles, and lab coats to avoid skin/eye contact (WGK 1 hazard classification) .
• Ventilation : Handle in a fume hood to prevent inhalation of NOₓ gases during decomposition .
• Waste disposal : Neutralize with sodium bicarbonate before aqueous disposal .

Advanced: How does this compound enhance the performance of bioactive coatings in medical implants?

• Electrospinning : Prepare composite fibers with Mg(NO₃)₂·6H₂O and polycaprolactone (PCL). Parameters: 15 kV voltage, 1 mL/h flow rate, and 10 cm collector distance .
• In vitro testing : Soak coatings in simulated body fluid (SBF) to assess hydroxyapatite formation (SEM/EDS confirmation) .
• Osteoconductivity : Coatings with 5 wt% Mg(NO₃)₂·6H₂O increase cell proliferation by 40% vs. uncoated titanium .

Advanced: What methodologies address discrepancies in hygroscopicity data for this compound?

• Dynamic vapor sorption (DVS) : Measure water uptake at 20°C/60% RH (≈42 g/100 mL solubility) .
• Karl Fischer titration : Quantify residual water in "anhydrous" samples (often reveals ≤2% H₂O due to incomplete dehydration) .
• Comparative studies : Cross-validate with literature using standardized protocols (e.g., ASTM E104) .

Basic: What are the key thermodynamic properties of this compound relevant to energy storage?

• Latent heat : 125–135 J/g during phase change (melting point: 89°C) .
• Thermal conductivity : 0.5–0.7 W/m·K (improved to 1.2 W/m·K with graphite additives) .
• Cyclic durability : ≥1,000 cycles with <5% enthalpy loss in encapsulated systems .